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Compound of Interest

Compound Name: Prochlorperazine Sulfoxide-d3

Cat. No.: B563249

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Prochlorperazine Sulfoxide-d3, a
deuterated analog of a major metabolite of the antiemetic and antipsychotic drug,
Prochlorperazine. This document is intended to serve as a comprehensive resource, offering
key data from a representative Certificate of Analysis, detailed experimental protocols for
analytical testing, and visualizations of relevant workflows and pathways.

Certificate of Analysis

The following table summarizes the typical analytical data for a batch of Prochlorperazine
Sulfoxide-d3. While specific values may vary between lots, this representative data provides
an overview of the quality control specifications for this compound.
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Test Specification Result
Appearance White to Off-White Solid Conforms
Solubility Soluble in Acetonitrile Conforms
Identity (*H-NMR) Conforms to structure Conforms
Identity (Mass Spec) Conforms to structure Conforms
Purity (HPLC) > 98.0% 99.0%
Isotopic Purity > 99% Deuterium Conforms
Loss on Drying (TGA) <1.0% 0.60%
Residual Solvents Meets USP <467> limits Conforms
Physicochemical Properties
Property Value Reference
Chemical Formula C20H21DsCIN3OS [1][2]
Molecular Weight 392.96 g/mol [11[3]
CAS Number 1189943-37-0 [1][2]
Purity 99.0% [4]
Storage Store at 2-8 °C for long-term

storage.

Shipping Condition

Product is stable to be shipped

at room temperature.

Experimental Protocols

Detailed methodologies for the key analytical tests performed on Prochlorperazine Sulfoxide-

d3 are provided below. These protocols are based on established methods for the analysis of

Prochlorperazine and its metabolites.[5]
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High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method is adapted from a stability-indicating HPLC method for Prochlorperazine and its

impurities.

Instrumentation: HPLC with UV detector

e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um)
e Mobile Phase A: 0.1% Formic Acid in Water

e Mobile Phase B: Acetonitrile

e Gradient:
Time (min) %A %B
0 920 10
20 10 90
25 10 90
26 90 10
| 3090 |10 |

e Flow Rate: 1.0 mL/min

e Column Temperature: 30°C

» Detection Wavelength: 254 nm
¢ Injection Volume: 10 pL

o Sample Preparation: Dissolve the sample in the mobile phase to a concentration of

approximately 1 mg/mL.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry (MS) for Identity Confirmation

 Instrumentation: Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray
lonization (ESI)

e LC Conditions: Use the HPLC conditions described in section 3.1.

¢ MS Conditions:

o

lonization Mode: Positive Electrospray lonization (ESI+)
o Scan Range: m/z 100-1000
o Capillary Voltage: 3.5 kV
o Cone Voltage: 30 V
o Source Temperature: 120°C
o Desolvation Temperature: 350°C
o Gas Flow (Desolvation): 600 L/hr
o Expected lon: [M+H]* at m/z 393.1
Nuclear Magnetic Resonance (*H-NMR) for Structural

Confirmation

e Instrumentation: 400 MHz NMR Spectrometer
e Solvent: Chloroform-d (CDCIs) or Dimethyl Sulfoxide-de (DMSO-ds)
» Concentration: Approximately 10 mg/mL

e Procedure: Acquire a standard one-dimensional proton NMR spectrum. The absence of a
singlet corresponding to the N-methyl group (around 2.2-2.5 ppm) and the presence of
characteristic aromatic and aliphatic signals will confirm the structure. The chemical shifts of
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protons adjacent to the sulfoxide group will be shifted downfield compared to the non-
oxidized parent compound.

Thermogravimetric Analysis (TGA) for Loss on Drying

e Instrumentation: TGA Analyzer

Sample Size: 5-10 mg

Heating Rate: 10 °C/min

Temperature Range: Ambient to 300°C

Atmosphere: Nitrogen, with a flow rate of 20 mL/min

Analysis: Calculate the percentage of weight loss from the TGA curve.

Visualizations

The following diagrams illustrate key processes related to the quality control and mechanism of
action of Prochlorperazine.
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Analytical Testing
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Caption: Quality control workflow for Prochlorperazine Sulfoxide-d3.
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Prochlorperazine
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Caption: Simplified metabolic and signaling pathway of Prochlorperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prochlorperazine Sulfoxide-d3: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563249#prochlorperazine-sulfoxide-d3-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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